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Compound of Interest

Compound Name: Riboflavin tetrabutyrate

Cat. No.: B8068877

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Riboflavin tetrabutyrate. The following procedures
are designed to ensure safe handling, storage, and disposal of this compound.

Chemical Identifier:
o Name: Riboflavin Tetrabutyrate
e CAS Number: 752-56-7

Hazard Summary: Riboflavin tetrabutyrate is classified as a hazardous substance that can
cause skin and serious eye irritation, as well as respiratory irritation.[1][2] It is a combustible
solid, and finely dispersed dust may form explosive mixtures in the air.[3]

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is mandatory to minimize
exposure and ensure personal safety.
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PPE Category Item Specifications

Eye Protection Safety Goggles Must have side-shields.[1]

Impervious gloves, such as
Hand Protection Protective Gloves Nitrile rubber, are

recommended.[4]

A standard lab coat is required.
] ] For larger quantities or risk of
Body Protection Lab Coat/Clothing o ) )
splashing, impervious clothing

should be worn.[1][5]

A NIOSH-approved dust

respirator should be used,
Respiratory Protection Dust Respirator especially when handling the

powder form or if ventilation is

inadequate.[5]

Safety shoes are
Footwear Closed-toe Shoes
recommended.[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following handling protocol is essential for minimizing risks.
o Preparation and Engineering Controls:

o Work in a well-ventilated area. The use of a chemical fume hood or local exhaust
ventilation is strongly recommended to keep airborne levels to a minimum.[1][5]

o Ensure that a safety shower and an eyewash station are readily accessible.[1]
o Remove all sources of heat and ignition from the handling area.[6]
e Donning PPE:

o Before handling, put on all required personal protective equipment as detailed in the table
above.
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» Handling the Compound:
o Avoid the formation of dust and aerosols when handling the solid powder.[1][6]
o If transferring the powder, do so carefully to minimize dust generation.
o Keep the container tightly sealed when not in use.[5][6]

o Storage:

o

Store Riboflavin tetrabutyrate in a tightly closed container in a dry, cool, and well-
ventilated place.[5][6]

o

Protect from excessive heat and direct light.[5]

[¢]

Recommended long-term storage is at -20°C.[1]

[e]

Store away from incompatible materials such as oxidizing agents.[5]

First Aid Measures

In case of exposure, follow these immediate first aid procedures.
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Exposure Route First Aid Instructions

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[5][6]

Immediately flush skin with plenty of soap and
_ water. Remove contaminated clothing and
Skin Contact L .
shoes. If irritation occurs, seek medical

attention.[1][5][6]

Remove the victim to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[6]

Disposal Plan

Proper disposal of Riboflavin tetrabutyrate and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste Riboflavin tetrabutyrate and any contaminated materials (e.g., gloves,
weighing paper) in a suitable, labeled, and closed container.[6]

¢ Disposal Method:
o Disposal must be in accordance with all applicable federal, state, and local regulations.[5]

o One approved method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

o Alternatively, the material can be sent to a licensed chemical destruction plant.[6]
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o Do not dispose of it down the drain or into sewer systems.[6]

o Contaminated Packaging:

o Empty containers should be triple-rinsed (or equivalent) and can then be offered for
recycling or reconditioning.[6]

o Alternatively, packaging can be punctured to render it unusable and then disposed of in a
sanitary landfill, if permissible by local regulations.[6]

Workflow for Handling Riboflavin Tetrabutyrate
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Caption: Workflow for the safe handling and disposal of Riboflavin tetrabutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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